Cas no 923283-57-2 (methyl 4-amino-2-ethyl-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-2-ethyl-pyrazole-3-carboxylate
• CAS No: 923283-57-2
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD16619951
• CID: 737851
• PubChem ID: 54775640
• Update Time: 2025-10-29

methyl 4-amino-2-ethyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-ethyl-1H-Pyrazole-5-carboxylic acid methyl ester
• 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-, methyl ester
• methyl 4-amino-1-ethyl-1H-pyrazole-5-carboxylate
• methyl 4-amino-2-ethylpyrazole-3-carboxylate
• methyl 4-amino-2-ethyl-pyrazole-3-carboxylate
• Methyl4-amino-1-ethyl-1H-pyrazole-5-carboxylate
• DTXSID10716766
• JKUAKLZRAQWJFV-UHFFFAOYSA-N
• EN300-255782
• DA-32521
• AS-48753
• AKOS005265091
• CS-0242821
• SCHEMBL569285
• SY209922
• 923283-57-2
• F53209
• MFCD16619951

• MDL： MFCD16619951
• Inchi： 1S/C7H11N3O2/c1-3-10-6(7(11)12-2)5(8)4-9-10/h4H,3,8H2,1-2H3
• InChI Key： JKUAKLZRAQWJFV-UHFFFAOYSA-N
• SMILES： O=C(C1N(CC)N=CC=1N)OC

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų

methyl 4-amino-2-ethyl-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 4-amino-2-ethyl-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 4-Amino-2-Ethyl-Pyrazole-3-Carboxylate (CAS No. 923283-57-2)

Methyl 4-amino-2-ethyl-pyrazole-3-carboxylate (CAS No. 923283-57-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical and agrochemical research. This pyrazole derivative features a unique molecular structure combining an ethyl group and a carboxylate ester, making it a valuable intermediate in synthetic chemistry. Researchers increasingly focus on its role in developing novel heterocyclic compounds, driven by the growing demand for bioactive molecules in drug discovery.

The compound’s CAS number 923283-57-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent studies highlight its potential in designing kinase inhibitors, a hot topic in oncology research due to their relevance in targeted cancer therapies. Additionally, its methyl ester functionality enhances solubility, a property highly sought after in formulation optimization for APIs (Active Pharmaceutical Ingredients).

In agrochemistry, methyl 4-amino-2-ethyl-pyrazole-3-carboxylate is explored as a precursor for crop protection agents, aligning with the industry’s shift toward sustainable pest management. The rise of green chemistry has further amplified interest in such intermediates, as they often enable shorter synthetic routes with reduced environmental impact. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, underscoring its importance in high-value applications.

From an industrial perspective, scalability and cost-efficiency are key considerations for CAS 923283-57-2. Manufacturers leverage advanced catalytic processes to optimize yields, addressing the needs of bulk buyers in emerging markets. The compound’s stability under standard storage conditions (typically 2–8°C) also makes it a practical choice for long-term R&D projects.

Emerging trends in AI-driven drug discovery have spurred discussions about molecular docking studies involving pyrazole-based scaffolds. Researchers frequently query databases for analogs of methyl 4-amino-2-ethyl-pyrazole-3-carboxylate to explore structure-activity relationships (SAR). This aligns with broader scientific inquiries into fragment-based drug design, where small molecules like this serve as building blocks for larger pharmacophores.

Environmental and regulatory compliance remains a priority for stakeholders handling 923283-57-2. The compound’s REACH registration status and GHS classification are routinely updated to reflect evolving safety standards. Such transparency supports its adoption in GMP-certified facilities, particularly in Europe and North America.

In summary, methyl 4-amino-2-ethyl-pyrazole-3-carboxylate exemplifies the intersection of innovation and practicality in modern chemistry. Its dual utility in life sciences and material science continues to inspire cutting-edge research, cementing its status as a high-value chemical intermediate.